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Compound Name: 3-Nonoxypropan-1-amine

Cat. No.: B15181736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the boiling point of 3-
Nonoxypropan-1-amine. Due to the limited availability of experimental data for this specific

compound in public literature, this guide presents a compilation of boiling points for structurally

similar and homologous compounds to facilitate an estimation. Furthermore, it details

standardized experimental protocols for the precise determination of boiling points in a

laboratory setting. A logical workflow for this determination is also provided in a visual format.

Introduction
3-Nonoxypropan-1-amine belongs to the class of organic compounds known as ether amines,

which contain both an ether linkage and an amine functional group. These bifunctional

molecules are of interest in various fields, including as intermediates in the synthesis of

pharmaceuticals and as surfactants. The boiling point is a fundamental physical property that

provides insights into the volatility, intermolecular forces, and purity of a compound. Accurate

knowledge of the boiling point is crucial for purification processes such as distillation, for

ensuring safe handling and storage, and for the characterization of novel chemical entities.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15181736?utm_src=pdf-interest
https://www.benchchem.com/product/b15181736?utm_src=pdf-body
https://www.benchchem.com/product/b15181736?utm_src=pdf-body
https://www.benchchem.com/product/b15181736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct experimental data for the boiling point of 3-Nonoxypropan-1-amine is not readily

available in scientific literature. However, by examining the boiling points of a homologous

series of 3-alkoxypropan-1-amines and related aliphatic amines, a reasonable estimation can

be made. The following table summarizes the boiling points of several such compounds. A

clear trend of increasing boiling point with increasing molecular weight and alkyl chain length is

observable.

Compound Name Molecular Formula
Molecular Weight (
g/mol )

Boiling Point (°C)

Propan-1-amine C₃H₉N 59.11 47-51

3-Isopropoxypropan-

1-amine
C₆H₁₅NO 117.19 148.6 (at 0.11 bar)

3-Butoxypropan-1-

amine
C₇H₁₇NO 131.22 169-170

Hexan-1-amine C₆H₁₅N 101.19 131.5

Note: The boiling point of 3-Isopropoxypropan-1-amine is reported at reduced pressure.

Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[1] For accurate determination, several experimental methods can be employed.

Simple distillation is a common and effective method for determining the boiling point of a pure

liquid.[1][2]

Protocol:

Apparatus Setup: A distillation flask is filled with the liquid sample (a few milliliters) and a few

boiling chips to ensure smooth boiling. The flask is connected to a condenser, which is, in

turn, connected to a receiving flask. A thermometer is placed in the neck of the distillation

flask such that the top of the mercury bulb is level with the side arm leading to the

condenser.
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Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises and

surrounds the thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature reading, where the vapor and liquid are in equilibrium, is the boiling point of the

substance.[2]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point is

dependent on it.[1] If the atmospheric pressure deviates significantly from standard pressure

(760 mmHg), a correction may be necessary.

This method is suitable when only a small amount of the sample is available.[3]

Protocol:

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed inside the fusion tube with its open end submerged

in the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is gently heated.[3] Initially, a stream of bubbles will be observed as

air is expelled from the capillary tube.

Observation: As the temperature approaches the boiling point, a rapid and continuous

stream of bubbles will emerge from the capillary tube.[3] At this point, heating is stopped.

Temperature Reading: The liquid will begin to cool, and the stream of bubbles will slow down

and eventually stop. The moment the liquid enters the capillary tube, the temperature is

recorded. This is the boiling point of the liquid.[3]

Logical Workflow for Boiling Point Determination
The following diagram illustrates a generalized workflow for the experimental determination of a

compound's boiling point.
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Workflow for Boiling Point Determination.
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Conclusion
While direct experimental data for the boiling point of 3-Nonoxypropan-1-amine is scarce, this

guide provides a framework for its estimation and experimental determination. By analyzing the

trends in boiling points of homologous series and employing standardized laboratory protocols,

researchers and drug development professionals can accurately determine this crucial physical

property. The provided workflow and experimental details serve as a practical resource for the

characterization of this and other novel chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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